Cas no 50-54-4 (QUINIDINE SULFATE (2:1) (salt))

Quinidine monosulfate is an antiarrhythmic agent Quinidine monosulfate is a potent \ orally active \ selective inhibitor of cytochrome p450db and an effective blocker of k+ channels, with an IC50 value of 19.9 μ M. It can also induce apoptosis Quinidine monosulfate can also be used for malaria research

QUINIDINE SULFATE (2:1) (salt) structure

50-54-4 structure

Product Name:QUINIDINE SULFATE (2:1) (salt)

CAS No:50-54-4

Molecular Formula:₂[C₂₀H₂₄N₂O₂]^.H₂O₄S

Molecular Weight:746.912

MDL:MFCD00135926

CID:367582

PubChem ID:441326

QUINIDINE SULFATE (2:1) (salt) Properties

Names and Identifiers

- QUINIDINE SULFATE (2:1) (salt)
- QUINDINE SULPHATE
- Quinidine Sulfate
- chinidinesulfate
- Chinidinsulfat
- quinidate
- quinidine sulphate
- quinitex
- quinora
- Systodin
- NSC 10004
- Quinicardine
- Quinidex
- Quinidine monosulfate
- Quinidine sulfate(salt）
- Chinidine sulfate
- EINECS 200-046-3
- QUINIDINE SULFATE [HSDB]
- CINCHONAN-9-OL, 6'-METHOXY-, (9S)-, SULFATE, HYDRATE (2:1:2)
- sk-Quinidine sulfate
- DTXSID50883224
- NUEDEXTA COMPONENT QUINIDINE SULFATE
- Quinidine, sulfate (2:1) (salt)
- Quinidine (sulfate dihydrate)
- NSC10004
- Quinidine sulfate (salt)
- 6'-Methoxycinchonan-9-ol sulfate
- 6591-63-5
- Auriquin
- 50-54-4
- QUINIDINE SULFATE [WHO-DD]
- QUINIDINE SULFATE (USP MONOGRAPH)
- CINCHONAN-9-OL, 6'-METHOXY-, (9S)-, SULPHATE (2:1) (SALT), DIHYDRATE
- QUINIDINE SULFATE COMPONENT OF NUEDEXTA
- Quinidine (Monosulfate)
- Kinichron
- Q27251556
- 140CU2322K
- Cin-Quin
- CHEBI:28482
- Cinchonan-9-ol, 6'-methoxy-, (9S)-, sulfate (2:1) (salt)
- NSC-10004
- HSDB 5515
- Sulfate, Quinidine
- SCHEMBL40999
- Quinidine sulfate, (2:1) (salt)
- Quinidine sulphate anhydrous
- Quinidini sulfas
- QUINIDINE SULFATE (MART.)
- quinidine sulfate tablet
- DTXCID301022773
- W-109254
- QUINIDINE SULFATE (USP-RS)
- QUINIDINE SULFATE (EP MONOGRAPH)
- (9S)-6'-Methoxycinchonan-9-ol sulfate (2:1) (salt)
- MFCD00135926
- UNII-140CU2322K
- QUINIDINE SULFATE ANHYDROUS [MI]
- (9S)-6'-Methoxycinchonan-9-ol sulfate
- QUINIDINE SULFATE (2:1) (SALT), DIHYDRATE
- Quinidine sulfate anhydrous
- Cinchonan-9-ol, 6'-methoxy-, (9S)-, sulfate (2:1)
- RONWGALEIBILOG-VCSAERELSA-N
- QUINIDINE SULFATE COMPONENT OF AVP-786
- +Expand
- MDL： MFCD00135926
- InChIKey： RONWGALEIBILOG-VCSAERELSA-N
- Inchi： InChI=1S/2C20H24N2O2.H2O4S/c2*1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-5(2,3)4/h2*3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;(H2,1,2,3,4)/t2*13-,14-,19+,20-;/m00./s1
- SMILES： O[C@@H](C1=CC=NC2=CC=C(OC)C=C12)C3N4CC(C=C)C(CC4)C3.O[C@@H](C5=CC=NC6=CC=C(OC)C=C56)C7N8CC(C=C)C(CC8)C7.O=S(O)(O)=O

Computed Properties

Exact Mass: 746.33500
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 12
Rotatable Bond Count: 8
Monoisotopic Mass: 746.335
Heavy Atom Count: 53
Complexity: 538
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 3
Topological Polar Surface Area: 174A^2

Experimental Properties

LogP: 6.65020
PSA: 174.16000
Refractive Index: 275 ° (C=2, 0.1mol/L HCl)
Boiling Point: 495.9°Cat760mmHg
Melting Point: 212°C
Flash Point: 253.7°C

QUINIDINE SULFATE (2:1) (salt) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB167928-100 mg	Quinidine sulfate; .	50-54-4		100 mg	€97.00	2023-07-20
Chemenu	CM143523-100g	(1S)-(6-methoxyquinolin-4-yl)((2R,4S,5R)-5-vinylquinuclidin-2-yl)methanol hemisulfate	50-54-4	97%	100g	$262	2021-08-05
Crysdot LLC	CD11114408-25g	Quinidine sulphate	50-54-4	97%	25g	$90	2024-07-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD150059-100g	Quinidine sulphate	50-54-4	98+%	100g	￥1820.0	2024-04-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Q75260-100mg	Quinidine sulphate	50-54-4		100mg	¥658.0	2021-09-08

QUINIDINE SULFATE (2:1) (salt) Suppliers

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GuangZhou TongYi biochemistry technology Co.,LTD

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QUINIDINE SULFATE (2:1) (salt) Related Literature

1. Metal–carbonyl and metal–nitrosyl complexes. Part VII. X-ray analysis of 1-aminonaphthalenetricarbonylchromium

O. L. Carter,A. T. McPhail,G. A. Sim J. Chem. Soc. A 1968 1866
2. Semiempirical calculation of effective atomic numbers based on the optical approximation

Yüksel Inel J. Chem. Soc. A 1971 3769
3. Reactions of S-alkyl-N,N-disubstituted thioamide salts. Part 4. Sulphenamidine derivatives

Frank Stansfield J. Chem. Soc. Perkin Trans. 1 1984 2933
4. Standardised thin-layer chromatographic systems for the identification of drugs and poisons. A review

A. H. Stead,R. Gill,T. Wright,J. P. Gibbs,A. C. Moffat Analyst 1982 107 1106
5. Valle Agricola lentil, an unknown lentil (Lens culinaris Medik.) seed from Southern Italy as a novel antioxidant and prebiotic source

Nicola Landi,Severina Pacifico,Simona Piccolella,Antonella M. A. Di Giuseppe,Maria C. Mezzacapo,Sara Ragucci,Federica Iannuzzi,Armando Zarrelli,Antimo Di Maro Food Funct. 2015 6 3155
6. Kinetics and mechanism of nitrite reduction by trichloro-oxobis(triphenylphosphine oxide)molybdenum(V)

Michael R. Hyde,C. David Garner J. Chem. Soc. Dalton Trans. 1975 1186
7. Structure and stability of carboxylate complexes. Part I. The crystal and molecular structures of copper(II) glycollate, DL-lactate, 2-hydroxy-2-methylpropionate, methoxyacetate, and phenoxyacetate

C. K. Prout,R. A. Armstrong,J. R. Carruthers,J. G. Forrest,P. Murray-Rust,F. J. C. Rossotti J. Chem. Soc. A 1968 2791
8. 945. Pteridines. Part XXVII. Dual reactivity of chloropteridines

Jim Clark J. Chem. Soc. 1964 4920
9. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2013 30 988
10. Angular tricyclic benzofurans and related natural products of fungal origin. Isolation, biological activity and synthesis

Sebastián O. Simonetti,Enrique L. Larghi,Andrea B. J. Bracca,Teodoro S. Kaufman Nat. Prod. Rep. 2013 30 941

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